N-(pentafluorophenyl)-2-{[4-(trifluoromethyl)-2-pyrimidinyl]thio}acetamide

• IUPAC Name: N-(2,3,4,5,6-pentafluorophenyl)-2-[4-(trifluoromethyl)pyrimidin-2-yl]sulfanylacetamide
• InChI: InChI=1S/C13H5F8N3OS/c14-6-7(15)9(17)11(10(18)8(6)16)24-5(25)3-26-12-22-2-1-4(23-12)13(19,20)21/h1-2H,3H2,(H,24,25)
• InChI Key: RGSGYDTVVXMAQI-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=C(N=C1C(F)(F)F)SCC(=O)NC2=C(C(=C(C(=C2F)F)F)F)F
• Molecular Formula: C13H5F8N3OS
• Molecular Weight: 403.25 g/mol

Description

N-(pentafluorophenyl)-2-{[4-(trifluoromethyl)-2-pyrimidinyl]thio}acetamide is a chemical compound that has gained attention in the scientific community due to its potential applications in research. This compound is commonly referred to as PFP-TA and is a thioacetamide derivative that has been synthesized for use in various laboratory experiments.

Mechanism of Action

PFP-TA is a thioacetamide derivative that can selectively modify cysteine residues in proteins. This modification occurs through the formation of a thioester bond between the compound and the cysteine residue. This modification can have various effects on the protein of interest, including inhibition of protein-protein interactions, enzyme inhibition, and alteration of protein folding.
Biochemical and Physiological Effects:
PFP-TA has been shown to have various biochemical and physiological effects on cells and organisms. Studies have shown that PFP-TA can induce apoptosis in cancer cells by inhibiting the protein-protein interaction between MDM2 and p53. Additionally, PFP-TA has been shown to inhibit the activity of certain enzymes, such as thioredoxin reductase, which has implications in oxidative stress and cancer research.

Advantages and Limitations for Lab Experiments

One of the advantages of PFP-TA is its high yield and purity, which makes it a readily available compound for research purposes. Additionally, PFP-TA is a potent inhibitor of protein-protein interactions, making it a valuable tool in cancer research. However, one limitation of PFP-TA is its potential for non-specific modification of cysteine residues in proteins, which can lead to off-target effects.

Future Directions

There are several future directions for research involving PFP-TA. One potential direction is the development of PFP-TA analogs with improved selectivity and potency for specific proteins of interest. Additionally, PFP-TA could be used in combination with other compounds to target multiple pathways in cancer cells. Finally, PFP-TA could be used in studies on the role of cysteine modifications in protein folding and function.

Scientific Research Applications

PFP-TA has been used in various scientific research applications, including studies on protein-protein interactions, enzyme inhibition, and protein folding. This compound has been shown to be a potent inhibitor of the protein-protein interaction between MDM2 and p53, which has implications in cancer research. PFP-TA has also been used as a tool to study the folding of proteins, as it can selectively modify cysteine residues in a protein of interest.